Cas no 850875-65-9 (N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine)

• Product Name: N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
• CAS No: 850875-65-9
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 2119181
• Update Time: 2023-11-18

N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
• CID 87092438
• Thiazolo[5,4-c]pyridin-2-amine, N-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C10H17N3S/c1-10(2,3)13-9-12-7-4-5-11-6-8(7)14-9/h11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： PCEKJDALKMRJMM-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1CNCC2)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 65.2

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 333.4±34.0 °C(Predicted)
• pka: 7.78±0.20(Predicted)